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Compound of Interest

Compound Name: 2-Hydroxyphenylthiourea

Cat. No.: B072812

Technical Support Center: 2-
Hydroxyphenylthiourea

This guide provides essential information on the proper storage and handling of 2-
Hydroxyphenylthiourea to ensure the safety of laboratory personnel and maintain the integrity
of the compound for research purposes.

Frequently Asked Questions (FAQSs)

Q1: What are the ideal storage conditions for 2-Hydroxyphenylthiourea?

Al: 2-Hydroxyphenylthiourea should be stored in a tightly closed container in a dry, cool, and
well-ventilated area.[1] This minimizes degradation from moisture and atmospheric
contaminants.

Q2: Is refrigeration or freezing required for long-term storage?

A2: The safety data sheets recommend a "cool" environment, which generally implies storage
at room temperature, away from direct heat sources.[1] While specific temperature ranges are
not provided, refrigeration may be a suitable option for long-term storage to further reduce the
potential for degradation, although it is not explicitly required. Always ensure the container is
sealed tightly to prevent condensation.
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Q3: What personal protective equipment (PPE) should | wear when handling 2-
Hydroxyphenylthiourea?

A3: When handling 2-Hydroxyphenylthiourea, it is crucial to wear appropriate personal
protective equipment. This includes:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA or European Standard
EN166 specifications.[1]

» Hand Protection: Wear appropriate protective gloves.[1]

» Body Protection: A lab coat or other protective clothing is recommended to prevent skin
exposure.[1]

» Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator.[2]
Q4: What are the primary hazards associated with 2-Hydroxyphenylthiourea?

A4: The primary hazards include potential irritation to the eyes, skin, and respiratory system.[2]
Ingestion may be harmful.[2][3] It is important to avoid creating dust when handling the solid
form.[1]

Q5: How should | dispose of 2-Hydroxyphenylthiourea waste?

A5: Dispose of contents and containers to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1][3] Do not let the product enter drains.

Troubleshooting Guide

Problem: The 2-Hydroxyphenylthiourea powder appears discolored or clumpy.

o Possible Cause: This could be a sign of moisture absorption or degradation. The compound
is described as a white solid.[1]

e Solution: Do not use the compound if you suspect it has been compromised, as this could
affect experimental results. It is best to use a fresh, properly stored supply. Ensure that the
storage container is always tightly sealed after use.
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Problem: | accidentally spilled a small amount of 2-Hydroxyphenylthiourea powder.

e Solution:

[¢]

Ensure the area is well-ventilated.[1]

[¢]

Wearing your full PPE, carefully sweep or vacuum the spilled material. Avoid generating
dust.

o

Place the spilled material into a sealed container for proper disposal.

[e]

Clean the spill area with soap and water.
Problem: | think | may have gotten some of the powder on my skin or in my eyes.
e Solution:

o Skin Contact: Immediately wash the affected area with plenty of water for at least 15
minutes.[1] If skin irritation persists, seek medical attention.[1]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
including under the eyelids.[1] Seek medical attention.[1]

o Inhalation: Move to fresh air. If you experience breathing difficulties, seek medical
attention.[1]

o Ingestion: If swallowed, rinse your mouth with water and drink plenty of water afterwards.
Call a poison control center or doctor if you feel unwell.[1][3]

Quantitative Data Summary

Parameter Value Source
Melting Point 158 - 160 °C (316.4 - 320 °F) [1]
Appearance White Solid [1]
Odor Odorless [1]
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Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. abdurrahmanince.net [abdurrahmanince.net]

3. assets.thermofisher.cn [assets.thermofisher.cn]

¢ To cite this document: BenchChem. [Storage and handling guidelines for 2-
Hydroxyphenylthiourea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072812#storage-and-handling-guidelines-for-2-
hydroxyphenylthiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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